Cas no 1082293-16-0 (1-amino-3-(benzenesulfonyl)propan-2-ol)

• Product Name: 1-amino-3-(benzenesulfonyl)propan-2-ol
• CAS No: 1082293-16-0
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 4570509
• Update Time: 2025-10-19

1-amino-3-(benzenesulfonyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(benzenesulfonyl)propan-2-ol

• Inchi： 1S/C9H13NO3S/c10-6-8(11)7-14(12,13)9-4-2-1-3-5-9/h1-5,8,11H,6-7,10H2
• InChI Key： PULXRKJDACCRKM-UHFFFAOYSA-N
• SMILES： C(N)C(O)CS(C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-amino-3-(benzenesulfonyl)propan-2-ol

Comprehensive Overview of 1-amino-3-(benzenesulfonyl)propan-2-ol (CAS No. 1082293-16-0): Properties, Applications, and Industry Insights

1-amino-3-(benzenesulfonyl)propan-2-ol (CAS No. 1082293-16-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This benzenesulfonyl-derived amino alcohol combines a sulfonamide group with a hydroxyl functionality, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential as a building block for small molecule therapeutics, particularly in targeting protein-protein interactions and enzyme modulation.

The molecular structure of CAS 1082293-16-0 features both hydrophilic (amino and hydroxyl groups) and hydrophobic (aromatic ring) components, creating an amphiphilic character that enhances its solubility profile. This property makes it valuable for medicinal chemistry applications where balanced lipophilicity is required for membrane permeability. Recent studies highlight its utility in developing kinase inhibitors and GPCR modulators, addressing current industry demands for novel therapeutic agents in oncology and CNS disorders.

From a synthetic chemistry perspective, 1-amino-3-(benzenesulfonyl)propan-2-ol serves as a key precursor for chiral auxiliaries and asymmetric catalysts. Its stereogenic center allows for the creation of enantiomerically pure derivatives, crucial for modern green chemistry applications. The compound's stability under various pH conditions makes it suitable for bioconjugation techniques, answering the growing need for stable linker molecules in antibody-drug conjugate (ADC) development.

Analytical characterization of 1082293-16-0 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Quality control parameters emphasize purity levels >98%, with particular attention to residual solvent content, reflecting current ICH guidelines for pharmaceutical intermediates. The compound's structure-activity relationship (SAR) profile is being actively investigated through computational modeling approaches, including molecular docking and QSAR studies.

Industrial-scale production of 1-amino-3-(benzenesulfonyl)propan-2-ol employs optimized continuous flow chemistry methods, aligning with the pharmaceutical industry's shift toward process intensification. Manufacturers focus on atom economy and waste minimization strategies, responding to environmental concerns and regulatory pressures. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are critical considerations for supply chain management.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and molecular glues, addressing the trending focus on targeted protein degradation therapies. The benzenesulfonyl moiety contributes to enhanced binding affinity in these complex systems. Additionally, its derivatization potential supports the development of fluorescent probes for biological imaging, meeting the rising demand for diagnostic tools in precision medicine.

Safety assessments of CAS 1082293-16-0 indicate proper handling requires standard laboratory precautions, with comprehensive SDS documentation available from reputable suppliers. The compound's environmental fate and biodegradation characteristics are currently under evaluation as part of green chemistry initiatives. Regulatory status varies by region, with documentation available for REACH compliance in European markets.

Market analysis shows growing demand for 1-amino-3-(benzenesulfonyl)propan-2-ol, particularly from contract research organizations (CROs) and academic institutions. Pricing trends reflect the compound's specialized nature and the complexity of its synthesis. Several custom synthesis providers now offer gram-to-kilogram quantities with certificates of analysis, catering to diverse research needs.

Future research directions may explore the compound's potential in covalent inhibitor design and metal-organic frameworks (MOFs), expanding its utility beyond traditional pharmaceutical applications. The scientific community continues to investigate novel derivatives with improved pharmacokinetic properties, particularly focusing on blood-brain barrier penetration capabilities.